Cas no 1385345-74-3 (N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide)

• Product Name: N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide
• CAS No: 1385345-74-3
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 6489769
• PubChem ID: 72014121
• Update Time: 2025-10-05

N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680492
• 1385345-74-3
• Z1204411378
• N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide
• AKOS016922949
• N-(CYANOMETHYL)-3-{[(6-METHYLPYRIDIN-3-YL)OXY]METHYL}-N-PROPYLBENZAMIDE

• Inchi： 1S/C19H21N3O2/c1-3-10-22(11-9-20)19(23)17-6-4-5-16(12-17)14-24-18-8-7-15(2)21-13-18/h4-8,12-13H,3,10-11,14H2,1-2H3
• InChI Key： XCPMAQMOXOYBDU-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C)=CC=1)CC1=CC=CC(=C1)C(N(CC#N)CCC)=O

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide

N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide (CAS No. 1385345-74-3): An Overview

N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide (CAS No. 1385345-74-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides and is characterized by the presence of a cyano group, a pyridine ring, and an alkyl chain, which collectively contribute to its diverse pharmacological properties.

The cyano group in the structure of N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide plays a crucial role in modulating its chemical reactivity and biological activity. Cyano groups are known for their ability to participate in various chemical reactions, such as nucleophilic addition and substitution, making this compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the cyano group can influence the compound's solubility and stability, which are important factors in drug development.

The pyridine ring is another key structural element in N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide. Pyridine derivatives are widely studied for their pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The substitution pattern on the pyridine ring, particularly the 6-methyl group, can significantly affect the compound's binding affinity to specific receptors and enzymes, thereby influencing its biological activity.

The alkyl chain (propyl) attached to the benzamide moiety contributes to the overall hydrophobicity of the molecule. Hydrophobic interactions are essential for the compound's ability to cross cell membranes and interact with intracellular targets. The length and branching of the alkyl chain can be fine-tuned to optimize these interactions, making N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide a versatile scaffold for drug design.

Recent studies have explored the potential applications of N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide could be a promising lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while sparing normal cells is a critical feature for effective cancer therapeutics, and N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide shows promise in this regard.

Furthermore, preliminary research has indicated that N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide may have neuroprotective effects. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide could be further explored as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the benzamide core, introduction of the cyano group via nucleophilic substitution or addition reactions, and functionalization of the pyridine ring through selective substitution reactions. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production if required.

In conclusion, N-(Cyanomethyl)-3-[(6-methylpyridin-3-yl)oxymethyl]-N-propylbenzamide (CAS No. 1385345-74-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive scaffold for further medicinal chemistry research and drug development. Ongoing studies are likely to uncover additional properties and uses for this compound, contributing to advancements in various fields of medicine.